Cas no 1016233-26-3 (cis-Tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate)

Technical Introduction: cis-Tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate is a versatile azetidine derivative featuring two hydroxymethyl groups and a Boc-protected amine. Its rigid azetidine ring enhances conformational stability, making it valuable in medicinal chemistry and peptide mimetics. The hydroxymethyl groups provide functional handles for further derivatization, enabling applications in linker design or chiral building blocks. The tert-butyloxycarbonyl (Boc) group offers orthogonal protection for the amine, facilitating selective deprotection in multistep syntheses. This compound is particularly useful in the development of bioactive molecules, where its balanced polarity and structural rigidity contribute to improved pharmacokinetic properties. Suitable for controlled modifications, it serves as a key intermediate in pharmaceutical and materials research.

cis-Tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate structure

1016233-26-3 structure

Product Name:cis-Tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate

CAS No:1016233-26-3

MF:C₁₀H₁₉NO₄

MW:217.26216340065

MDL:MFCD30163274

CID:2866112

PubChem ID:24801409

Update Time:2025-06-07

cis-Tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- cis-tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate
- tert-butyl (2R,4S)-2,4-bis(hydroxymethyl)azetidine-1-carboxylate
- tert-butyl cis-2,4-bis(hydroxymethyl)azetidine-1-carboxylate
- SB30311
- cis-t-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate
- 2beta,4beta-Bis(hydroxymethyl)azetidine-1-carboxylic acid tert-butyl ester
- cis-2,4-Bis-hydroxymethyl-azetidine-1-carboxylic acid tert-butyl ester
- rel-tert-butyl (2R,4S)-2,4-bis(hydroxymethyl)azetidine-1-carboxylate
- tert-butyl (2S,4R)-2,4-bis(hydroxymethyl)azetidine-1-carboxylate
- 1036262-52-8
- 1016233-26-3
- AS-0650
- SCHEMBL24293030
- P19200
- EN300-9405608
- AS-77513
- 1-Azetidinecarboxylic acid, 2,4-bis(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,4S)-
- CS-0112566
- tert-butylcis-2,4-bis(hydroxymethyl)azetidine-1-carboxylate
- cis-1-Boc-2,4-bis(hydroxymethyl)azetidine
- MFCD30163274
- cis-Tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate
- MDL： MFCD30163274
- Inchi： 1S/C10H19NO4/c1-10(2,3)15-9(14)11-7(5-12)4-8(11)6-13/h7-8,12-13H,4-6H2,1-3H3/t7-,8+
- InChI Key： ZEVITVQAVGWZKZ-OCAPTIKFSA-N
- SMILES： O(C(C)(C)C)C(N1[C@H](CO)C[C@@H]1CO)=O

Computed Properties

Exact Mass: 217.131408g/mol
Monoisotopic Mass: 217.131408g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 217.26g/mol
XLogP3: 0
Topological Polar Surface Area: 70

cis-Tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449040798-5g	cis-tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate	1016233-26-3	97%	5g	$595.00	2023-09-04
Chemenu	CM469265-250mg	1-Azetidinecarboxylic acid, 2,4-bis(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,4S)-	1016233-26-3	95%+	250mg	$143	2022-09-04
Chemenu	CM469265-1g	1-Azetidinecarboxylic acid, 2,4-bis(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,4S)-	1016233-26-3	95%+	1g	$286	2022-09-04
Chemenu	CM469265-5g	1-Azetidinecarboxylic acid, 2,4-bis(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,4S)-	1016233-26-3	95%+	5g	$1281	2023-02-03
eNovation Chemicals LLC	Y1053941-250mg	1-Azetidinecarboxylic acid, 2,4-bis(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,4S)-	1016233-26-3	95%	250mg	$190	2024-07-28
eNovation Chemicals LLC	Y1053941-5g	1-Azetidinecarboxylic acid, 2,4-bis(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,4S)-	1016233-26-3	95%	5g	$1090	2025-02-20
eNovation Chemicals LLC	Y1053941-250mg	1-Azetidinecarboxylic acid, 2,4-bis(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,4S)-	1016233-26-3	95%	250mg	$190	2025-02-20
eNovation Chemicals LLC	Y1053941-100mg	1-Azetidinecarboxylic acid, 2,4-bis(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,4S)-	1016233-26-3	95%	100mg	$150	2025-02-20
eNovation Chemicals LLC	Y1053941-1g	1-Azetidinecarboxylic acid, 2,4-bis(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,4S)-	1016233-26-3	95%	1g	$310	2025-02-20
Aaron	AR0005OZ-100mg	1-Azetidinecarboxylic acid, 2,4-bis(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,4S)-	1016233-26-3	95%	100mg	$104.00	2025-07-04

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